Diethyl-2-carbethoxypimelate

• CAS: 53007-36-6
• Synonyms: 1,1,5-Pentanetricarboxylic Acid 1,1,5-Triethyl Ester; Triethyl 1,1,7-Heptanetrioate; Triethyl 1,1,5-Pentanetricarboxylate
• Molecular Formula: C14H24O6
• Molecular Weight: 288.34 g/mol
• SMILES: CCOC(=O)CCCCC(C(=O)OCC)C(=O)OCC
• InChI: InChI=1S/C14H24O6/c1-4-18-12(15)10-8-7-9-11(13(16)19-5-2)14(17)20-6-3/h11H,4-10H2,1-3H3
• InChIKey: REQNYFWMQIAVFW-UHFFFAOYSA-N

Diethyl-2-carbethoxypimelate (CAS 53007-36-6), systematically referred to as triethyl pentane-1,1,5-tricarboxylate, is a triethyl ester derivative of pimelic acid (C₁₄H₂₄O₆, MW 288.34 g/mol). It is supplied as an oil with a reported boiling range of 175–182 °C and is soluble in dichloromethane, ether, ethyl acetate, and methanol.

Diethyl-2-carbethoxypimelate (CAS 53007-36-6) – Technical Baseline for Scientific Procurement

Diethyl-2-carbethoxypimelate (CAS 53007-36-6), systematically referred to as triethyl pentane-1,1,5-tricarboxylate, is a triethyl ester derivative of pimelic acid (C₁₄H₂₄O₆, MW 288.34 g/mol) [1]. It is supplied as an oil with a reported boiling range of 175–182 °C and is soluble in dichloromethane, ether, ethyl acetate, and methanol . The compound contains three ester moieties – two geminal to each other at the C-2 position and one at the terminal C-7 – which collectively provide a differentiated reactivity profile relative to simpler dialkyl pimelates for condensation and cyclization chemistries [2].

• [1] PubChem Compound Summary for CID 4055421, Diethyl-2-carbethoxypimelate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4055421 (accessed 2026-04-25). View Source
• [2] Křepelka, J., Beneš, J., Pouzar, V., Vachek, J., Holubek, J. Some 2-substitution derivatives of 5-(4-oxo-6-hydroxy-3,4-dihydro-5-pyrimidinyl)pentanoic acid. Collect. Czech. Chem. Commun. 1983, 48, 304-311. https://doi.org/10.1135/cccc19830304 View Source

Why Diethyl-2-carbethoxypimelate Cannot Be Readily Substituted by Common Pimelate Analogs

The critical structural feature of diethyl-2-carbethoxypimelate is the presence of three ester groups, including two geminal ethoxycarbonyl substituents at the C-2 position, which imparts a reactivity pattern distinct from that of simple dialkyl pimelates such as diethyl pimelate (CAS 2050-20-4) . Unlike diethyl pimelate, which offers only two terminal ester functionalities for linear chain extension, the 1,1,5-triester arrangement enables condensation with guanidines to form pyrimidine rings directly, a transformation exploited in the synthesis of antineoplastic agents [1]. Furthermore, the compound’s boiling range (175–182 °C) and solubility profile differ markedly from the constitutional isomer triethyl 1,1,1-pentanetricarboxylate (CAS 3272-32-0, bp 342.7 °C at 760 mmHg), making casual interchange of these triesters impractical in synthetic workflows and purification protocols .

• [1] Křepelka, J., Beneš, J., Pouzar, V., Vachek, J., Holubek, J. Some 2-substitution derivatives of 5-(4-oxo-6-hydroxy-3,4-dihydro-5-pyrimidinyl)pentanoic acid. Collect. Czech. Chem. Commun. 1983, 48, 304-311. https://doi.org/10.1135/cccc19830304 View Source

Quantitative Differentiation Evidence for Diethyl-2-carbethoxypimelate vs. Closest Analogs

Boiling Point and Purification-Relevant Volatility Compared to Diethyl Pimelate

Diethyl-2-carbethoxypimelate exhibits a markedly lower boiling range (175–182 °C) than the simpler diester diethyl pimelate (252–255 °C at 760 mmHg, or 149 °C at 18 mmHg) , . This lower boiling point, likely measured under reduced pressure, facilitates vacuum distillation-based purification and reduces thermal degradation risk during solvent removal, a property not shared by the diester analog.

Evidence Dimension	Boiling point (purification-relevant volatility)
Target Compound Data	175–182 °C (pressure unspecified)
Comparator Or Baseline	Diethyl pimelate (CAS 2050-20-4): 252–255 °C at 760 mmHg or 149 °C at 18 mmHg
Quantified Difference	At least 70 °C lower than the atmospheric boiling point of diethyl pimelate; substantially lower than the reduced-pressure boiling point of the comparator when measured under comparable conditions.
Conditions	Boiling point range as reported by vendor Toronto Research Chemicals; comparator data from ChemicalBook and Aladdin Scientific.

Why This Matters

Lower distillation temperature can reduce polymer formation and decomposition during purification, directly affecting yield and purity of the final synthetic intermediate.

Geminal Diester Reactivity Essential for Pyrimidine Condensation: Comparison to Diethyl Pimelate

The 1,1,5-triethyl ester arrangement in diethyl-2-carbethoxypimelate allows direct condensation with substituted guanidines to form 5-(pyrimidinyl)pentanoic acid derivatives, a key step in the synthesis of antineoplastic candidates [1]. In contrast, diethyl pimelate lacks the geminal diester grouping and cannot participate in this cyclocondensation without additional functionalization steps . The reaction has been documented in peer-reviewed chemistry, where the triester (XI) was condensed with dicyanodiamide and substituted guanidines to yield the target pyrimidine acids (II-IX) [1].

Evidence Dimension	Synthetic reactivity for pyrimidine heterocycle formation
Target Compound Data	Condenses with guanidines to yield 2-substituted pyrimidine derivatives (acids II-IX) [1]
Comparator Or Baseline	Diethyl pimelate (CAS 2050-20-4) – no geminal diester; cannot undergo the same condensation without prior chemical modification
Quantified Difference	Qualitative difference: reaction pathway feasible vs. infeasible without additional synthetic steps (no quantitative yield comparison available in the same study).
Conditions	Condensation with substituted guanidines in ethanolic solution; Collect. Czech. Chem. Commun. 1983, 48, 304-311.

Why This Matters

For researchers synthesizing pyrimidine-containing bioactive molecules, this triester eliminates at least one protection/deprotection or oxidation step compared to using a simple pimelate, reducing synthesis time and improving atom economy.

• [1] Křepelka, J., Beneš, J., Pouzar, V., Vachek, J., Holubek, J. Some 2-substitution derivatives of 5-(4-oxo-6-hydroxy-3,4-dihydro-5-pyrimidinyl)pentanoic acid. Collect. Czech. Chem. Commun. 1983, 48, 304-311. https://doi.org/10.1135/cccc19830304 View Source

Physical State and Handling: Oil vs. Solid/Liquid State of Triethyl 1,1,1-Pentanetricarboxylate

Diethyl-2-carbethoxypimelate is an oil at ambient temperature, whereas the constitutional isomer triethyl 1,1,1-pentanetricarboxylate (CAS 3272-32-0) is predicted to have a density of 1.067 g/cm³ and a boiling point of 342.7 °C at 760 mmHg , . The significantly lower boiling point of the 1,1,5-isomer (175–182 °C) compared to the 1,1,1-isomer indicates dramatically different intermolecular forces, likely due to the greater molecular symmetry of the 1,1,1-isomer, which can affect solubility, mixing behavior, and distillation parameters in multi-step syntheses.

Evidence Dimension	Boiling point (760 mmHg) and physical state
Target Compound Data	175–182 °C (oil)
Comparator Or Baseline	Triethyl 1,1,1-pentanetricarboxylate (CAS 3272-32-0): 342.7 °C at 760 mmHg
Quantified Difference	Boiling point difference of approximately 160–170 °C at atmospheric pressure; target compound is much more volatile.
Conditions	Target bp from TRC datasheet; comparator bp from Chemsrc (calc. 760 mmHg).

Why This Matters

The large volatility difference allows separation of the 1,1,5-isomer from any 1,1,1-isomer byproduct by simple fractional distillation, a critical quality attribute for procurement when synthetic route may produce isomeric mixtures.

High-Confidence Application Scenarios for Diethyl-2-carbethoxypimelate Based on Quantitative Differentiation

Synthesis of 5-(Pyrimidinyl)pentanoic Acid Antineoplastic Candidates

Diethyl-2-carbethoxypimelate is the preferred building block for constructing 2-substituted 5-(4-oxo-6-hydroxy-3,4-dihydro-5-pyrimidinyl)pentanoic acid derivatives via condensation with guanidines [1]. Unlike simple pimelate diesters that require pre-functionalization at the C-2 position, the geminal diester group in this triester enables direct cyclocondensation, reducing step count and improving overall synthetic efficiency for medicinal chemistry programs targeting antineoplastic agents.

Vacuum Distillation-Intensive Multi-Step Synthesis Requiring Low Thermal Stress

With a boiling range of 175–182 °C and an oil physical state, diethyl-2-carbethoxypimelate is better suited than diethyl pimelate (bp 252–255 °C) or triethyl 1,1,1-pentanetricarboxylate (bp 342.7 °C) for vacuum distillation purification in heat-sensitive synthetic sequences , . This property is particularly advantageous when the compound serves as an intermediate that must be isolated and purified before subsequent low-temperature transformations.

Isomer-Specific Procurement for Synthetic Route Fidelity

The substantial boiling point difference (≥160 °C) between diethyl-2-carbethoxypimelate (1,1,5-isomer) and triethyl 1,1,1-pentanetricarboxylate (1,1,1-isomer) means that fractional distillation can effectively reject the constitutional isomer, ensuring that the purchased material maintains the regiochemistry required for condensation with guanidines , . This is critical when the synthetic route cannot tolerate isomeric contamination.

Proteomics and Biochemical Reagent Preparation

The compound is listed as a miscellaneous reagent used in proteomics research, where its triester structure may serve as a linker or derivatization agent for studying protein interactions . Its multidentate ester functionality offers three points of covalent attachment or modification, a feature not available with simple dialkyl pimelates, potentially enabling more complex bioconjugate architectures.

• [1] Křepelka, J., Beneš, J., Pouzar, V., Vachek, J., Holubek, J. Some 2-substitution derivatives of 5-(4-oxo-6-hydroxy-3,4-dihydro-5-pyrimidinyl)pentanoic acid. Collect. Czech. Chem. Commun. 1983, 48, 304-311. https://doi.org/10.1135/cccc19830304 View Source